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Compound of Interest

Compound Name: Pentamethyldisiloxane

Cat. No.: B044630

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of two key physical properties of
pentamethyldisiloxane (CAS No. 1438-82-0): its boiling point and density. This information is
critical for professionals in research, development, and manufacturing who utilize this versatile
organosilicon compound. The following sections detail these properties, the methodologies for
their determination, and a summary of relevant data.

Physical Properties of Pentamethyldisiloxane

Pentamethyldisiloxane is a linear siloxane with the chemical formula CsH160Siz. It is a
colorless liquid with applications as a reagent in organic synthesis and as a component in the
formulation of various materials. Accurate knowledge of its physical properties is essential for
process design, safety, and quality control.

Data Summary

The boiling point and density of pentamethyldisiloxane are summarized in the table below.
These values represent typical data found in the literature and from suppliers.
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Physical Property Value Conditions
- ) At standard atmospheric
Boiling Point 86-87 °C
pressure (760 mmHQ)[1]
Density 0.758 - 0.760 g/mL At 20 °C[1][2][3]

Experimental Protocols

Accurate determination of the boiling point and density of pentamethyldisiloxane requires
precise experimental techniques. The following protocols describe standard laboratory methods
suitable for this compound.

Determination of Boiling Point by Simple Distillation

Simple distillation is a robust method for determining the boiling point of a pure liquid. It relies
on heating the liquid to its boiling point, condensing the vapor, and measuring the temperature
of the vapor in equilibrium with the liquid.

Apparatus:

« Distillation flask (round-bottom flask)

¢ Heating mantle or oil bath

e Clamps and stand

« Distillation head (still head)

o Thermometer (with appropriate range)
e Condenser (Liebig or similar)

e Receiving flask

» Boiling chips or a magnetic stirrer

» Tubing for cooling water
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Procedure:

Assembly: Assemble the distillation apparatus as shown in the workflow diagram below.
Ensure all joints are securely clamped.

Sample Preparation: Add a measured volume of pentamethyldisiloxane to the distillation
flask, along with a few boiling chips to ensure smooth boiling. The flask should not be more
than two-thirds full.

Heating: Begin heating the distillation flask gently.

Equilibrium: As the liquid boils, the vapor will rise and surround the thermometer bulb. The
temperature reading will increase and then stabilize. This stable temperature is the boiling
point of the liquid.

Data Recording: Record the temperature at which the vapor temperature remains constant
while the liquid is distilling. Also, record the ambient atmospheric pressure.

Completion: Continue distillation until a small amount of liquid remains in the distillation flask.
Do not distill to dryness.

Cooling: Allow the apparatus to cool completely before disassembling.
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Logical relationship for density calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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